Cas no 119584-79-1 (8-Fluoroquinazoline-2,4-diamine)

• Product Name: 8-Fluoroquinazoline-2,4-diamine
• CAS No: 119584-79-1
• MF: C₈H₇FN₄
• MW: 178.166383981705
• MDL: MFCD02323636
• CID: 132224
• PubChem ID: 1238756
• Update Time: 2025-06-09

8-Fluoroquinazoline-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine,8-fluoro-
• 8-Fluoro-quinazoline-2,4-diamine
• 8-Fluoroquinazoline-2,4-diamine
• 2,4-diamino-8-fluoroquinazoline
• MFCD02323636
• 2,4-Quinazolinediamine, 8-fluoro-
• AKOS022639833
• CS-0060626
• DTXSID30919671
• Oprea1_669503
• A892538
• 915402-31-2
• 8-Fluoroquinazoline-2,4(1H,3H)-diimine
• AS-61559
• 119584-79-1
• DB-264184

• MDL： MFCD02323636
• Inchi： 1S/C8H7FN4/c9-5-3-1-2-4-6(5)12-8(11)13-7(4)10/h1-3H,(H4,10,11,12,13)
• InChI Key： OMZWXLZTWRYIJS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C(N)N=C(N)N=C21

Computed Properties

• Exact Mass: 178.06500
• Monoisotopic Mass: 178.06547440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82000
• LogP: 2.09570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Fluoroquinazoline-2,4-diamine

Introduction to 8-Fluoroquinazoline-2,4-diamine (CAS No. 119584-79-1)

8-Fluoroquinazoline-2,4-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 119584-79-1, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline class, which is well-documented for its diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom at the 8-position of the quinazoline scaffold enhances its pharmacological properties, making it a promising candidate for further investigation in drug development.

The structural features of 8-Fluoroquinazoline-2,4-diamine contribute to its unique chemical and biological characteristics. The presence of two amino groups at the 2- and 4-positions increases its reactivity and versatility, enabling various chemical modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. This compound has been extensively studied for its potential role in inhibiting key enzymes and pathways involved in cancer progression, inflammation, and other metabolic disorders.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated quinazoline derivatives in developing novel therapeutic agents. The fluorine atom at the 8-position not only enhances metabolic stability but also improves binding affinity to target proteins. This has led to the exploration of 8-Fluoroquinazoline-2,4-diamine as a lead compound for designing small-molecule inhibitors with high selectivity and efficacy. Several studies have demonstrated its ability to modulate enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways.

In vitro studies have revealed that 8-Fluoroquinazoline-2,4-diamine exhibits significant inhibitory activity against various cancer cell lines. Its mechanism of action involves disrupting key molecular targets that promote tumor growth and survival. For instance, research has shown that it can inhibit the activity of tyrosine kinases, which are overexpressed in many solid tumors and contribute to angiogenesis and metastasis. Additionally, its ability to interfere with DNA replication and repair mechanisms in cancer cells makes it a compelling candidate for further preclinical and clinical evaluations.

The pharmacological profile of 8-Fluoroquinazoline-2,4-diamine has also been investigated in models of inflammation and autoimmune diseases. Studies suggest that it can modulate inflammatory cytokine production by inhibiting key signaling pathways such as NF-κB and MAPK. This has opened up new avenues for treating chronic inflammatory conditions where excessive immune responses lead to tissue damage and dysfunction. Furthermore, its potential role in modulating neurotransmitter systems has been explored in preclinical models of neurological disorders, indicating its broad therapeutic applicability.

From a synthetic chemistry perspective, 8-Fluoroquinazoline-2,4-diamine serves as a versatile intermediate for constructing more complex derivatives with enhanced biological activity. The availability of this compound allows researchers to explore structure-activity relationships (SAR) and optimize its pharmacological properties through functional group modifications. Advanced synthetic methodologies have been developed to introduce additional substituents at various positions on the quinazoline scaffold, enabling the creation of libraries of novel compounds for high-throughput screening.

The regulatory landscape for pharmaceutical compounds like 8-Fluoroquinazoline-2,4-diamine is stringent but well-established, ensuring that any potential therapeutic agents undergo rigorous testing before entering clinical use. Current research efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Additionally, computational modeling techniques are being employed to predict the behavior of fluorinated quinazolines in biological systems, aiding in the rational design of next-generation drug candidates.

The future prospects for 8-Fluoroquinazoline-2,4-diamine are promising, with ongoing studies aiming to elucidate its full therapeutic potential across multiple disease indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications that benefit patients worldwide. As our understanding of molecular mechanisms continues to evolve, compounds like 8-Fluoroquinazoline-2,4-diamine will play a crucial role in shaping the future of precision medicine.